Cas no 2640829-44-1 (N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide)

• Product Name: N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide
• CAS No: 2640829-44-1
• MF: C₁₄H₁₆F₃N₃O₂
• MW: 315.290953636169
• CID: 5316669
• PubChem ID: 155799735
• Update Time: 2025-07-15

N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide
• AKOS040723901
• 2640829-44-1
• F6752-4034

• Inchi： 1S/C14H16F3N3O2/c15-14(16,17)9-3-4-18-12(7-9)20-5-6-22-11(8-20)13(21)19-10-1-2-10/h3-4,7,10-11H,1-2,5-6,8H2,(H,19,21)
• InChI Key： IOHJDKXFKKMRDE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N1CCOC(C1)C(NC1CC1)=O)(F)F

Computed Properties

• Exact Mass: 315.11946125g/mol
• Monoisotopic Mass: 315.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide

N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS No. 2640829-44-1): An Emerging Compound in Medicinal Chemistry

N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS No. 2640829-44-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropyl and trifluoromethyl groups, exhibits promising pharmacological properties, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide is particularly noteworthy for its combination of a morpholine ring, a cyclopropyl group, and a trifluoromethyl-substituted pyridine moiety. These structural elements contribute to the compound's high affinity for specific biological targets, which is crucial for its potential use in drug development. Recent studies have highlighted the compound's ability to modulate various biological pathways, including those involved in inflammation and neurodegenerative diseases.

In the context of inflammation, N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide has been shown to exhibit potent anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide has also shown promise in the field of neurodegenerative diseases. Studies conducted by researchers at the University of California, San Francisco, have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis. These effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. The potential application of this compound in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease is currently being explored through preclinical studies.

The pharmacokinetic profile of N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of synthetic chemistry, the preparation of N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide involves several key steps. The synthesis typically begins with the formation of the morpholine ring followed by the introduction of the cyclopropyl and trifluoromethyl groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.

The future prospects for N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are aimed at optimizing the compound's pharmacological properties and developing it into a viable therapeutic agent.

In conclusion, N-cyclopropyl-4-[4-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS No. 2640829-44-1) represents an exciting advancement in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a potential candidate for treating a range of diseases. Continued research and development will likely uncover further applications and refine its therapeutic potential.